Cas no 35452-30-3 (1-Pentanesulfonic acid)

1-Pentanesulfonic acid structure
1-Pentanesulfonic acid structure
Product Name:1-Pentanesulfonic acid
CAS No:35452-30-3
MF:C5H12O3S
MW:152.211980819702
CID:307104
PubChem ID:89827
Update Time:2025-04-19

1-Pentanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanesulfonic acid
    • pentane-1-sulfonic acid
    • pentylsulfonic acid
    • RJQRCOMHVBLQIH-UHFFFAOYSA-N
    • LS-13097
    • Pentane-1-sulfonicAcid
    • 35452-30-3
    • pentane sulfonic acid
    • SCHEMBL11336
    • DTXSID90188967
    • Inchi: 1S/C5H12O3S/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3,(H,6,7,8)
    • InChI Key: RJQRCOMHVBLQIH-UHFFFAOYSA-N
    • SMILES: S(CCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 152.05076
  • Monoisotopic Mass: 174.03266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 15.9 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.46
  • PSA: 54.37
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